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Compound of Interest

Compound Name: 1-Allyl-3-methylimidazolium

Cat. No.: B1248449

An In-depth Analysis of NMR and FTIR Data for Researchers and Drug Development
Professionals

This technical guide provides a comprehensive analysis of 1-allyl-3-methylimidazolium
chloride (JAMIM]CI), a versatile ionic liquid with significant potential in various scientific and
industrial applications, including drug development. This document details the spectroscopic
characterization of [AMIM]CI using Nuclear Magnetic Resonance (NMR) and Fourier-Transform
Infrared (FTIR) spectroscopy, offering valuable data for researchers and scientists.

Molecular Structure and Properties

1-Allyl-3-methylimidazolium chloride is a room-temperature ionic liquid. Its structure,
consisting of an imidazolium cation and a chloride anion, is depicted below.
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Caption: Molecular structure of 1-allyl-3-methylimidazolium chloride.

Experimental Protocols
Synthesis of 1-Allyl-3-methylimidazolium Chloride

1-Allyl-3-methylimidazolium chloride can be synthesized by the direct quaternization of 1-
methylimidazole with allyl chloride. A typical procedure involves reacting 1-methylimidazole with
a slight molar excess of allyl chloride, often without a solvent or in a solvent like acetonitrile,
under controlled temperature conditions. The resulting product is then washed and dried under
vacuum to yield the pure ionic liquid.
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 To cite this document: BenchChem. [Spectroscopic Profile of 1-Allyl-3-methylimidazolium
Chloride: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1248449#nmr-and-ftir-analysis-of-1-allyl-3-
methylimidazolium]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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